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Compound of Interest

Compound Name: N-Nitroso Osimertinib

Cat. No.: B16088381

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for conducting forced degradation studies on

Osimertinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase

inhibitor. These studies are critical for identifying potential degradation products, understanding

the drug's intrinsic stability, and developing stability-indicating analytical methods as mandated

by regulatory bodies such as the International Council for Harmonisation (ICH).

Introduction
Osimertinib is an irreversible EGFR inhibitor used in the treatment of non-small cell lung cancer

(NSCLC) with specific EGFR mutations. Forced degradation, or stress testing, involves

subjecting the drug substance to conditions more severe than accelerated stability studies. This

helps to elucidate the degradation pathways and the chemical behavior of the molecule under

various stress conditions, which is essential for formulation development, packaging selection,

and defining storage conditions.
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Osimertinib Mesylate reference standard

Hydrochloric acid (HCl), 0.1 M and 5N

Sodium hydroxide (NaOH), 0.1 M and 0.001N

Hydrogen peroxide (H₂O₂), 3% and 30%

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (AR grade)

Ammonium hydroxide

Water (HPLC grade)

pH meter

Calibrated oven

Photostability chamber

High-Performance Liquid Chromatography (HPLC) system with a UV or PDA detector

UHPLC-IMS-Q-TOF-MS (for characterization of degradation products)

Preparation of Stock Solution
Prepare a stock solution of Osimertinib Mesylate at a concentration of 1 mg/mL in a suitable

solvent such as methanol or a mixture of mobile phase components. Subsequent dilutions are

made from this stock solution to achieve the desired concentration for stress studies (e.g., 100

µg/mL).

Forced Degradation Conditions
Osimertinib has been shown to be labile under acidic, basic, and oxidative conditions, while it is

relatively stable under neutral, thermal, and photolytic conditions.[1][2]
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To a solution of Osimertinib (e.g., 100 µg/mL), add an equal volume of 0.1 M HCl.

Reflux the solution at 60°C for 2 hours.[3][4]

Alternatively, for more stringent conditions, use 5N HCl at 80°C for 1 hour.[5]

After the specified time, cool the solution to room temperature and neutralize it with an

appropriate concentration of NaOH.

Dilute the solution with the mobile phase to the initial concentration.

Analyze the sample by HPLC.

To a solution of Osimertinib, add an equal volume of 0.1 M NaOH.

Reflux the solution at 60°C for 2 hours.[3][4]

For milder conditions, 0.001N NaOH can be used.[5]

After the specified time, cool the solution to room temperature and neutralize it with an

appropriate concentration of HCl.

Dilute the solution with the mobile phase to the initial concentration.

Analyze the sample by HPLC.

To a solution of Osimertinib, add an equal volume of 30% H₂O₂.[3]

Keep the solution at room temperature or reflux at 60°C for 2 hours.[3]

Alternatively, 3% H₂O₂ at 80°C for 1 hour can be used.[5]

Analyze the sample by HPLC.

Place the solid drug substance or a solution of Osimertinib in a calibrated oven at 60°C for 2

hours.[3]

For the solid sample, dissolve it in the mobile phase to the desired concentration after

exposure.
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Analyze the sample by HPLC.

Expose a solution of Osimertinib to light providing an overall illumination of not less than 1.2

million lux hours and an integrated near-ultraviolet energy of not less than 200-watt

hours/square meter in a photostability chamber.

A control sample should be protected from light by wrapping the container in aluminum foil.

Analyze both the exposed and control samples by HPLC.

Analytical Method
A stability-indicating analytical method, typically Reverse Phase High-Performance Liquid

Chromatography (RP-HPLC), is essential to separate the degradation products from the parent

drug.

Column: InertSustain C18 (4.6 x 250 mm, 3 µm) or equivalent.[2]

Mobile Phase: A gradient elution using a mixture of a buffered aqueous phase (e.g., 0.1%

formic acid adjusted to pH 6.5 with ammonium hydroxide) and an organic solvent (e.g.,

acetonitrile).[2]

Flow Rate: 1.0 mL/min.

Detection Wavelength: 268 nm.[2]

Injection Volume: 10-20 µL.

Column Temperature: Ambient.

The method must be validated according to ICH guidelines to ensure it is specific, accurate,

precise, and linear. The peak purity of the Osimertinib peak should be checked using a PDA

detector to ensure no co-eluting peaks.

Data Presentation
The results of the forced degradation studies should be summarized to show the percentage of

degradation of Osimertinib under different stress conditions.
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Stress
Condition

Reagent/Co
ndition

Time
(hours)

Temperatur
e (°C)

Degradatio
n (%)

Reference

Acid

Hydrolysis
0.1 M HCl 2 60 0.62 [3]

5N HCl 1 80 7.18

Base

Hydrolysis
0.1 M NaOH 2 60 1.76 [3]

Oxidative

Degradation
30% H₂O₂ 2 60 7.37 [3]

3% H₂O₂ 1 80 -

Thermal

Degradation
Solid State 2 60 1.83 [3]

Photolytic

Degradation

ICH

Guidelines
- - Stable [1][2]

Neutral

Hydrolysis
Water - - Stable [1][2]

Note: The percentage of degradation can vary depending on the exact experimental conditions

and the analytical method used.

Visualization of Workflows and Pathways
Experimental Workflow for Forced Degradation
The following diagram illustrates the general workflow for conducting forced degradation

studies of Osimertinib.
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Forced degradation experimental workflow.
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Osimertinib Signaling Pathway Inhibition
Osimertinib exerts its therapeutic effect by irreversibly inhibiting the kinase activity of mutant

forms of the Epidermal Growth Factor Receptor (EGFR), thereby blocking downstream

signaling pathways that promote cell proliferation and survival.
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Osimertinib's inhibition of EGFR signaling.
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Conclusion
The provided protocols and data offer a comprehensive framework for conducting forced

degradation studies on Osimertinib. Adherence to these guidelines will enable researchers to

generate robust and reliable data essential for the development and registration of

pharmaceutical products containing Osimertinib. The characterization of degradation products

is crucial for ensuring the safety and efficacy of the final drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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